2,6-Dichlorobenzamide
2,6-Dichlorobenzamide
2,6-Dichlorobenzamide is found to be a degradation product and metabolite of the pesticide dichlobenil.
2,6-dichlorobenzamide is a member of the class of benzamides that is benzamide substituted by chloro groups at positions 2 and 6. It has a role as a herbicide and a marine xenobiotic metabolite. It is a dichlorobenzene and a member of benzamides.
2,6-dichlorobenzamide is a member of the class of benzamides that is benzamide substituted by chloro groups at positions 2 and 6. It has a role as a herbicide and a marine xenobiotic metabolite. It is a dichlorobenzene and a member of benzamides.
Brand Name:
Vulcanchem
CAS No.:
2008-58-4
VCID:
VC21180526
InChI:
InChI=1S/C7H5Cl2NO/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3H,(H2,10,11)
SMILES:
C1=CC(=C(C(=C1)Cl)C(=O)N)Cl
Molecular Formula:
C7H5Cl2NO
Molecular Weight:
190.02 g/mol
2,6-Dichlorobenzamide
CAS No.: 2008-58-4
Cat. No.: VC21180526
Molecular Formula: C7H5Cl2NO
Molecular Weight: 190.02 g/mol
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Specification
| Description | 2,6-Dichlorobenzamide is found to be a degradation product and metabolite of the pesticide dichlobenil. 2,6-dichlorobenzamide is a member of the class of benzamides that is benzamide substituted by chloro groups at positions 2 and 6. It has a role as a herbicide and a marine xenobiotic metabolite. It is a dichlorobenzene and a member of benzamides. |
|---|---|
| CAS No. | 2008-58-4 |
| Molecular Formula | C7H5Cl2NO |
| Molecular Weight | 190.02 g/mol |
| IUPAC Name | 2,6-dichlorobenzamide |
| Standard InChI | InChI=1S/C7H5Cl2NO/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3H,(H2,10,11) |
| Standard InChI Key | JHSPCUHPSIUQRB-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C(=C1)Cl)C(=O)N)Cl |
| Canonical SMILES | C1=CC(=C(C(=C1)Cl)C(=O)N)Cl |
| Colorform | Crystals |
| Melting Point | 197.5 °C 198 °C |
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